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Compound of Interest

Compound Name: Safinamide-d4

Cat. No.: B12418090

Get Quote

Chemical Structure, Molecular Weight, and LC-MS/MS Methodologies

Executive Summary
This technical guide details the physicochemical properties and analytical applications of

Safinamide-d4, a stable isotope-labeled analog of the monoamine oxidase B (MAO-B) inhibitor

Safinamide. Designed for researchers and drug development professionals, this document

focuses on the utility of Safinamide-d4 as an Internal Standard (IS) in quantitative Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

By incorporating four deuterium atoms into the alanine moiety, Safinamide-d4 mimics the

ionization and chromatographic behavior of the analyte while providing a distinct mass shift (+4

Da), enabling precise quantification in complex biological matrices (plasma, serum) by

compensating for matrix effects and recovery variations.

Chemical Identity & Structure
Nomenclature and Classification

Chemical Name: (2S)-2-[[4-[(3-fluorophenyl)methoxy]phenyl]methylamino]propanamide-

2,3,3,3-d4[1][2][3]
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Common Name: Safinamide-d4 (Alanine-d4 label)[3]

CAS Number: 1147299-69-1[1][3][4]

Molecular Formula:

[1][2][5][6][7]

Molecular Weight Comparison
The introduction of deuterium (

) increases the molecular weight relative to the unlabeled therapeutic drug.

Property Safinamide (Unlabeled) Safinamide-d4 (Labeled)

Formula

Monoisotopic Mass 302.1431 Da 306.1682 Da

Average Mol.[1][2][5][6][7][8][9]

[10] Weight
302.34 g/mol 306.37 g/mol

Label Position N/A
Alanine side chain (

-carbon and methyl group)

Structural Visualization & Fragmentation
The following diagram illustrates the chemical structure of Safinamide-d4, highlighting the

deuteration sites on the alanine tail. It also depicts the primary fragmentation pathway

observed in positive electrospray ionization (ESI+), which is critical for Multiple Reaction

Monitoring (MRM) transition selection.
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Structural Logic

Safinamide-d4 Parent
[M+H]+ = 307.3 m/z

(Deuterium on Alanine tail)

Product Ion
[M+H]+ = 215.2 m/z

(Fluorobenzyloxy-benzyl cation)
Collision Induced
Dissociation (CID)

Neutral Loss
(Alanine-d4 amide)

Mass = ~92 Da

Cleaved moiety

Fluorobenzyl Ring Ether Linker Benzylamine Core Alanine-d4 Tail
(CD3-CD-CONH2)

Click to download full resolution via product page

Caption: Structural fragmentation logic of Safinamide-d4. The deuterium label is located on the

alanine tail, which is lost as a neutral fragment during CID, leaving the common product ion at

m/z 215.2.

Bioanalytical Application: LC-MS/MS Protocol
The primary application of Safinamide-d4 is as an Internal Standard for quantifying Safinamide

in human or rat plasma. The protocol below synthesizes validated methods from recent

pharmacokinetic studies [1, 2].

Mechanistic Rationale
Co-elution: As a stable isotope, Safinamide-d4 elutes at virtually the same retention time as

Safinamide.

Matrix Compensation: It experiences the exact same ionization suppression or enhancement

from plasma phospholipids, ensuring that the ratio of Analyte/IS area remains accurate even

if absolute signal intensity fluctuates.

Experimental Workflow
The following workflow outlines a validated extraction and analysis process.
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Biological Sample
(50 µL Plasma)

Add Internal Standard
(Safinamide-d4, 75 pg/mL)

Protein Precipitation
(Acetonitrile or Methanol)

Centrifugation
(10,000 rpm, 10 min)

Collect Supernatant

UPLC Separation
(C18 Column)

MS/MS Detection
(ESI+, MRM Mode)

Quantification
(Area Ratio Calculation)

Click to download full resolution via product page
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Caption: Step-by-step bioanalytical workflow for the quantification of Safinamide using

Safinamide-d4 as the internal standard.

Instrument Parameters
To replicate validated results, utilize the following parameters. Note the specific Mass

Transitions (MRM) that differentiate the labeled IS from the analyte.[10][11]

Parameter Setting / Value

Column
CORTECS C18 (100 x 4.6 mm, 2.7 µm) or

Acquity UPLC BEH C18

Mobile Phase Methanol : 0.1% Formic Acid (70:30 v/v)

Flow Rate 0.8 mL/min (Isocratic)

Ionization ESI Positive Mode

Safinamide Transition (m/z)

Safinamide-d4 Transition (m/z)

Collision Energy Optimized per instrument (typically 20-30 eV)

Technical Note on Transitions: The transition

confirms that the deuterium label is located on the portion of the molecule lost during
fragmentation (the alanine amide tail). The product ion at m/z 215.2 represents the
fluorobenzyloxy-benzyl cation, which is identical for both the labeled and unlabeled forms [1].

Stability and Handling
Storage: Safinamide-d4 should be stored at 2-8°C (refrigerated) for long-term stability.[3]

Solutions in methanol are stable for at least 30 days at -20°C.

Solubility: Soluble in Methanol, DMSO, and Acetonitrile.

Purity Requirements: For use as an IS, isotopic purity should be
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to prevent contribution to the unlabeled analyte signal (cross-talk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pharmaffiliates.com [pharmaffiliates.com]

2. veeprho.com [veeprho.com]

3. clearsynth.com [clearsynth.com]

4. pharmaffiliates.com [pharmaffiliates.com]

5. caymanchem.com [caymanchem.com]

6. cleanchemlab.com [cleanchemlab.com]

7. Safinamide-d4 - CAS - 133865-89-1 (non-labelled) | Axios Research [axios-research.com]

8. mdpi.com [mdpi.com]

9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

10. Establishment of a sensitive UPLC-MS/MS method to quantify safinamide in rat plasma -
PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.semanticscholar.org%2Fpaper%2FApplication-Of-Liquid-Chromatography-With-Tandem-Of-Reddy-Sagar%2F6e3304b40e53a54b321307b9921c322b0704044b
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC10495574%2F
https://www.benchchem.com/product/b12418090/docs?utm_src=pdf-body#technical-guide-safinamide-d4-in-bioanalytical-applications
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fproduct%2F34760%2Fsafinamide-d4
https://www.benchchem.com/product/b12418090/docs?utm_src=pdf-body#technical-guide-safinamide-d4-in-bioanalytical-applications
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.clearsynth.com%2Fen%2Fproducts-details%2Fsafinamide-d4-alanine-d4-1147299-69-1
https://www.benchchem.com/product/b12418090?utm_src=pdf-custom-synthesis#bc-rfq
https://www.pharmaffiliates.com/en/1147299-69-1-safinamide-d4-pasti078662.html
https://veeprho.com/impurities/safinamide-d4/
https://clearsynth.com/product/safinamide-d4--alanine-d4-
https://www.pharmaffiliates.com/en/parentapi/safinamide-impurities
https://www.caymanchem.com/product/28490/safinamide-d4
https://www.cleanchemlab.com/Safinamide-d4
https://www.axios-research.com/products/safinamide-d4
https://www.mdpi.com/2297-8739/10/9/474
https://pdfs.semanticscholar.org/8066/8ea303c43d394ec7a82f8f8ea685deeb23d9.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10493267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10493267/
https://www.researchgate.net/publication/373469249_Establishment_of_a_sensitive_UPLC-MSMS_method_to_quantify_safinamide_in_rat_plasma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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